Cas no 479407-07-3 (ETHANAMINIUM, N-(2-FLUOROETHYL)-2-HYDROXY-N,N-DIMETHYL-, SALT WITH 4-METHYLBENZENESULFONIC ACID)

• Product Name: ETHANAMINIUM, N-(2-FLUOROETHYL)-2-HYDROXY-N,N-DIMETHYL-, SALT WITH 4-METHYLBENZENESULFONIC ACID
• CAS No: 479407-07-3
• MF: C₁₃H₂₂FNO₄S
• MW: 307.381486415863
• CID: 328831
• PubChem ID: 101043008
• Update Time: 2025-04-19

ETHANAMINIUM, N-(2-FLUOROETHYL)-2-HYDROXY-N,N-DIMETHYL-, SALT WITH 4-METHYLBENZENESULFONIC ACID Chemical and Physical Properties

Names and Identifiers

• ETHANAMINIUM, N-(2-FLUOROETHYL)-2-HYDROXY-N,N-DIMETHYL-, SALT WITH 4-METHYLBENZENESULFONIC ACID
• Ethanaminium,N-(2-fluoroethyl)-2-hydroxy-N,N-dimethyl-,salt with 4-methylbenzenesulfonic acid (1:1)
• FECH TOSYLATE
• FLUOROETHYLCHOLINE TOSYLATE
• Q27265972
• 71O5S09TID
• Ethanaminium,N-(2-fluoroethyl)-2-hydroxy-N,N-dimethyl-,salt with 4-methylbenzenesulfonic acid
• Ethanaminium, N-(2-fluoroethyl)-2-hydroxy-N,N-dimethyl-, 4-methylbenzenesulfonate (1:1)
• UNII-71O5S09TID
• 479407-07-3
• Ethanaminium, N-(2-fluoroethyl)-2-hydroxy-N,N-dimethyl-, salt with 4-methylbenzenesulfonic acid (1:1)

• Inchi： 1S/C7H8O3S.C6H15FNO/c1-6-2-4-7(5-3-6)11(8,9)10;1-8(2,4-3-7)5-6-9/h2-5H,1H3,(H,8,9,10);9H,3-6H2,1-2H3/q;+1/p-1
• InChI Key： NRGASHBZQVBHTN-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)[O-].FCC[N+](C)(C)CCO

Computed Properties

• Exact Mass: 307.12500
• Monoisotopic Mass: 307.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8A^2

Experimental Properties

• PSA: 85.81000
• LogP: 2.00450